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Introduction

Western blotting is a cornerstone technique for the detection and quantification of specific
proteins in complex biological samples. The advent of near-infrared (NIR) fluorescent detection
has significantly enhanced the quantitative capabilities of this method, offering a wider dynamic
range and higher signal-to-noise ratios compared to traditional chemiluminescence.[1][2][3]
Cy7.5, a near-infrared fluorescent dye, is particularly well-suited for Western blotting due to its
spectral properties which minimize background autofluorescence from biological molecules and
blotting membranes.[4][5] This document provides a detailed guide on the use of Cy7.5
carboxylic acid for Western blotting, including protocols for antibody conjugation and
fluorescent detection.

Cy7.5 carboxylic acid is a non-activated form of the dye. To covalently link it to the primary
amines (e.g., on lysine residues) of an antibody, a two-step carbodiimide crosslinking chemistry
is employed, utilizing 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-
hydroxysulfosuccinimide (sulfo-NHS). EDC activates the carboxylic acid group of the dye,
which then reacts with sulfo-NHS to form a more stable amine-reactive ester. This activated
dye can then efficiently label the antibody.

Properties of Cy7.5 Dye
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The selection of Cy7.5 for fluorescent Western blotting is based on its advantageous
photophysical properties, which are summarized in the table below.

Property Value Reference
Excitation Maximum ~788 nm

Emission Maximum ~808 nm

Stokes Shift ~20 nm

Molar Extinction Coefficient ~223,000 cm—tM—1

Quantum Yield High

o In Vivo Imaging, Fluorescence
Recommended Application ) _
Microscopy, Western Blotting

Experimental Protocols

Part 1: Conjugation of Cy7.5 Carboxylic Acid to Primary
Antibody

This protocol details the two-step EDC/sulfo-NHS chemistry to conjugate Cy7.5 carboxylic acid
to a primary antibody.

Materials:

e Primary antibody (free of amine-containing buffers like Tris)
e Cy7.5 carboxylic acid

o 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

e N-hydroxysulfosuccinimide (sulfo-NHS)

e Activation Buffer (e.g., 0.1 M MES, pH 6.0)

o Coupling Buffer (e.g., 1X PBS, pH 7.4)
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¢ Quenching Solution (e.g., 1 M Tris-HCI, pH 8.0)

» Desalting column for purification

¢ Anhydrous DMSO

Conjugation Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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